
6-(methylthio)pyridin-3-ylboronic acid safety
data sheet

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
6-(Methylthio)pyridin-3-ylboronic

acid

Cat. No.: B1303069 Get Quote

An In-Depth Technical Guide to the Safety Profile of 6-(Methylthio)pyridin-3-ylboronic acid

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. The toxicological and safety properties of 6-
(methylthio)pyridin-3-ylboronic acid have not been fully investigated. The information

presented herein is compiled from available data for this compound and structurally related

pyridine boronic acids. It is not a substitute for a manufacturer-provided Safety Data Sheet

(SDS). Always consult the official SDS from your supplier before handling this chemical and

adhere to all institutional safety protocols.

Chemical Identification and Properties
6-(Methylthio)pyridin-3-ylboronic acid is a heterocyclic organic compound containing a

pyridine ring functionalized with a methylthio group and a boronic acid group. Such structures

are valuable intermediates in medicinal chemistry, particularly as building blocks in Suzuki-

Miyaura cross-coupling reactions for the synthesis of complex molecules.[1][2]

Table 1: Chemical Identifiers and Physical Properties
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Identifier Value Source

CAS Number 321438-86-2 [3]

Molecular Formula C₆H₈BNO₂S [3]

Molecular Weight 169.01 g/mol [3]

InChI Key
UXWKVPJOPVIIRU-

UHFFFAOYSA-N
[3]

Physical Form Solid [3]

| Purity | ≥95% (Typical) |[3] |

Hazard Identification and GHS Classification
A specific Globally Harmonized System (GHS) classification for 6-(methylthio)pyridin-3-
ylboronic acid is not readily available in public databases. However, data from structurally

similar pyridine boronic acids, such as 6-(dimethylamino)pyridine-3-boronic acid, can provide

an indication of potential hazards.[4] It is prudent to handle this compound as potentially

hazardous.

Table 2: Potential GHS Hazard Classifications (Inferred from 6-(Dimethylamino)pyridine-3-

boronic acid)

Hazard Code Hazard Statement Class

H302 Harmful if swallowed Acute toxicity, oral[4]

H315 Causes skin irritation Skin corrosion/irritation[4]

H319 Causes serious eye irritation
Serious eye damage/eye

irritation[4]

H332 Harmful if inhaled Acute toxicity, inhalation[4]

| H335 | May cause respiratory irritation | Specific target organ toxicity, single exposure[4] |
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Caption: Potential GHS Hazards for the Compound.

Safe Handling and Storage Protocols
Proper handling and storage are critical to ensure safety. The following guidelines are based on

standard practices for boronic acids and related chemical reagents.[5][6][7]

Exposure Controls and Personal Protective Equipment
(PPE)

Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood.[5][7] Ensure that eyewash stations and safety showers are readily accessible.[7]

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[7]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Avoid all

personal contact.[6]
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Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator (e.g.,

N95 type).[6]

Storage Conditions
Store in a tightly sealed container in a cool, dry, and well-ventilated place.[5]

Refrigerated storage (2-8°C) is often recommended for boronic acids to ensure long-term

stability.[5][8]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[7]
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Caption: General Laboratory Handling Workflow.
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First-Aid Measures
In case of exposure, follow these general first-aid guidelines and seek immediate medical

attention.[6][7]

Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration.[7]

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing.[7]

Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do.[6][7]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting.[7]

Experimental Protocol: Synthesis of Pyridinyl
Boronic Acids
While a specific protocol for the synthesis of 6-(methylthio)pyridin-3-ylboronic acid is not

detailed in the provided search results, a general method for the synthesis of a related

compound, 6-methyl-3-pyridineboronic acid, via a palladium-catalyzed Miyaura borylation is

available and serves as a representative experimental workflow.[9] This method is common for

preparing aryl and heteroaryl boronic acids.

Materials and Reagents
6-Methyl-3-pyridinol trifluoromethanesulfonate (starting material)

Bis(pinacolato)diboron (B₂pin₂)

[1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂)

Potassium acetate (KOAc)

Acetonitrile (ACN)

Dimethyl sulfoxide (DMSO)
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Microwave reactor

High-Performance Liquid Chromatography (HPLC) system

Procedure
Reaction Setup: Dissolve the starting triflate (1.0 eq) in acetonitrile in a microwave reaction

tube.

Addition of Reagents: Add bis(pinacolato)diboron (1.5 eq) and stir until dissolved.

Subsequently, add potassium acetate (3.0 eq) and the palladium catalyst, Pd(dppf)Cl₂ (0.03

mol%).[9]

Microwave Irradiation: Seal the reaction vessel and place it in a microwave reactor. Heat the

mixture to 160°C for a specified time (e.g., 2 x 600 seconds), monitoring the reaction

progress by LC-MS.[9]

Workup: Upon completion, remove the acetonitrile by evaporation under reduced pressure.

Purification: Dissolve the resulting solid residue in DMSO and purify by preparative HPLC to

isolate the target boronic acid pinacol ester, which can then be hydrolyzed to the boronic

acid if necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [6-(methylthio)pyridin-3-ylboronic acid safety data
sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1303069#6-methylthio-pyridin-3-ylboronic-acid-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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